4-(4-Chloro-2,6-dimethylphenyl)thiazol-2-amine

• Molecular Formula: C11H11ClN2S
• Molecular Weight: 238.74 g/mol
• IUPAC Name: 4-(4-chloro-2,6-dimethylphenyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C11H11ClN2S/c1-6-3-8(12)4-7(2)10(6)9-5-15-11(13)14-9/h3-5H,1-2H3,(H2,13,14)
• InChI Key: FCGIKUJDENXWFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1C2=CSC(=N2)N)C)Cl

Description

4-(4-Chloro-2,6-dimethylphenyl)thiazol-2-amine is a useful research compound. Its molecular formula is C11H11ClN2S and its molecular weight is 238.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-bromo-1-(4-chloro-2,6-dimethylphenyl)ethanone (6.54 g, 25.0 mmol) and thiourea (1.90 g, 25.0 mmol) in 95% EtOH (35.7 mL) was heated at reflux for 60 min. The solution was concentrated and added with water (50 mL) followed by saturated aqueous Na2CO3 (4.0 mL). The resultant precipitate was filtered and recrystallized in toluene (30 mL). The solids were filtered and dried under vacuum to give 4-(4-chloro-2,6-dimethylphenyl)thiazol-2-amine (4.30 g) as white solids in 72% yield: 1H NMR (500 MHz, DMSO-d) δ 7.16 (s, 2 H), 6.43 (s, 1 H), 2.10 (s, 6 H).